2-[(2,4-Dimethylphenyl)amino]-1,3-thiazole-4-carboxylic acid

• IUPAC Name: 2-(2,4-dimethylanilino)-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C12H12N2O2S/c1-7-3-4-9(8(2)5-7)13-12-14-10(6-17-12)11(15)16/h3-6H,1-2H3,(H,13,14)(H,15,16)
• InChI Key: HCHLNIKHGFQXKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC2=NC(=CS2)C(=O)O)C
• Molecular Formula: C12H12N2O2S
• Molecular Weight: 248.30 g/mol

Description

“2-[(2,4-Dimethylphenyl)amino]-1,3-thiazole-4-carboxylic acid” is a chemical compound with the molecular formula C12H12N2O2S. It is a derivative of thiazole, a heterocyclic compound that contains both sulfur and nitrogen in the ring.

Molecular Structure Analysis

The molecular structure of “this compound” is determined by its molecular formula C12H12N2O2S. The compound contains a thiazole ring, which is a five-membered ring with one sulfur atom and one nitrogen atom. The 2,4-dimethylphenyl group and the carboxylic acid group are attached to this ring.

Scientific Research Applications

Synthesis and Derivatives

• Heterocyclic γ-Amino Acids Synthesis : 4-Amino(methyl)-1,3-thiazole-5-carboxylic acids (ATCs), a class of constrained heterocyclic γ-amino acids, are synthesized using cross-Claisen condensations between N-Fmoc-amino acids and sterically hindered 1,1-dimethylallyl acetate. These compounds mimic secondary protein structures like helices and β-sheets (Mathieu et al., 2015).

• Synthesis of Novel Derivatives : Novel derivatives of 2-amino-1,3-thiazole-4-carboxylic acid are synthesized, showing significant fungicidal and antivirus activities, suggesting potential applications in agricultural and pharmaceutical fields (Fengyun et al., 2015).

Structural and Crystallography Studies

• Co-Crystal Analysis : A study of the co-crystal of 2-amino-5-nitro-1,3-thiazole with 4-aminobenzoic acid reveals insights into hydrogen-bonded structures, contributing to the understanding of molecular interactions and crystallization processes (Lynch, 2001).

• Rotamers of Thiazoles : Research on 2,4-disubstituted thiazoles explores the impact of intermolecular hydrogen bonds on molecular conformation, offering insights into molecular design and drug development (Bernès et al., 2002).

Biological and Antimicrobial Activities

• Anti-Inflammatory Potential : Thiazole derivatives demonstrate direct inhibition of 5-lipoxygenase, an enzyme involved in inflammatory diseases, indicating potential for developing new anti-inflammatory drugs (Suh et al., 2012).

• Antimicrobial Activities : Certain thiazole and oxazole containing amino acids and peptides show moderate antibacterial activity against various bacteria and fungi, suggesting their use in developing new antimicrobial agents (Stanchev et al., 1999).

Future Directions

The future directions for research on “2-[(2,4-Dimethylphenyl)amino]-1,3-thiazole-4-carboxylic acid” and similar compounds could include further exploration of their synthesis, chemical reactivity, and potential biological activity. Thiazole derivatives are of interest in various fields, including medicinal chemistry, due to their presence in many biologically active compounds.

Mechanism of Action

Target of Action

The primary target of 2-[(2,4-Dimethylphenyl)amino]-1,3-thiazole-4-carboxylic acid is currently unknown . Similar compounds have been known to interact with proteins such as tyrosine-protein kinase syk . This protein plays a crucial role in immune cell signaling, making it a potential target for immunomodulatory drugs .

Biochemical Pathways

If the compound does indeed target tyrosine-protein kinase syk, it could potentially influence pathways related to immune response, as syk is involved in the signaling of immune cells .

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown